Cas no 68940-85-2 (1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)-)

• Product name: 1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)-
• CAS No: 68940-85-2
• MF: C₁₀H₁₂O₄
• MW: 196.19988
• CID: 392430
• PubChem ID: 71374512

1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)-
• 2,3-dihydroxy-1-(4-methoxyphenyl)propan-1-one
• DTXSID20797288
• 68940-85-2

• Inchi： InChI=1S/C10H12O4/c1-14-8-4-2-7(3-5-8)10(13)9(12)6-11/h2-5,9,11-12H,6H2,1H3
• InChI Key： QSTOVNYOKVIWCA-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)C(CO)O

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76